Cas no 2411217-46-2 (2-Chloro-1-[2-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]-1-piperidinyl]-1-propanone)
2-Chloro-1-[2-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]-1-piperidinyl]-1-propanone Chemical and Physical Properties
Names and Identifiers
-
- Z2596888280
- 2411217-46-2
- 2-chloro-1-{2-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]piperidin-1-yl}propan-1-one
- EN300-7559252
- 2-Chloro-1-[2-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]piperidin-1-yl]propan-1-one
- 2-Chloro-1-[2-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]-1-piperidinyl]-1-propanone
-
- Inchi: 1S/C12H19ClN4O2/c1-8(13)12(18)17-6-4-3-5-9(17)11-14-10(7-19-2)15-16-11/h8-9H,3-7H2,1-2H3,(H,14,15,16)
- InChI Key: XOABGMKDGYIYCM-UHFFFAOYSA-N
- SMILES: C(N1CCCCC1C1N=C(COC)NN=1)(=O)C(Cl)C
Computed Properties
- Exact Mass: 286.1196536g/mol
- Monoisotopic Mass: 286.1196536g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 71.1Ų
Experimental Properties
- Density: 1.273±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 503.5±50.0 °C(Predicted)
- pka: 9.94±0.40(Predicted)
2-Chloro-1-[2-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]-1-piperidinyl]-1-propanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7559252-0.05g |
2-chloro-1-{2-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]piperidin-1-yl}propan-1-one |
2411217-46-2 | 95.0% | 0.05g |
$212.0 | 2025-02-24 |
2-Chloro-1-[2-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]-1-piperidinyl]-1-propanone Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 2-Chloro-1-[2-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]-1-piperidinyl]-1-propanone
Introduction to 2-Chloro-1-[2-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]-1-piperidinyl]-1-propanone (CAS No. 2411217-46-2)
2-Chloro-1-[2-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]-1-piperidinyl]-1-propanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2411217-46-2, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of multiple functional groups, including a chloro substituent, a piperidine ring, and a triazole moiety, makes this molecule a candidate for various biochemical interactions, which are critical for its utility in medicinal chemistry.
The structural framework of 2-Chloro-1-[2-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]-1-piperidinyl]-1-propanone is designed to interact with biological targets in a highly specific manner. The chloro group at the molecular core can serve as a key pharmacophore for binding to enzymes or receptors, while the piperidine ring contributes to the compound's solubility and metabolic stability. Additionally, the triazole component is known for its ability to modulate biological pathways, making it an attractive scaffold for designing novel therapeutic agents.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with high precision. Studies have indicated that the chloro and triazole substituents may play a crucial role in stabilizing the binding of this molecule to its intended target. Furthermore, the methoxymethyl group attached to the triazole ring could enhance the compound's bioavailability by improving its lipophilicity while maintaining water solubility.
In the realm of drug discovery, the development of novel scaffolds that combine multiple pharmacophoric elements is essential for overcoming resistance mechanisms and improving therapeutic efficacy. The structural complexity of 2-Chloro-1-[2-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]-1-piperidinyl]-1-propanone positions it as a valuable candidate for further investigation. Researchers are exploring its potential as an intermediate in synthesizing more complex molecules that could target various diseases.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the desired framework efficiently. The use of chiral auxiliaries or asymmetric catalysis may also be considered to achieve enantiopure forms if stereochemical selectivity is critical for biological activity.
From a biological perspective, preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on enzymes or receptors involved in inflammatory pathways. The triazole moiety has been extensively studied for its anti-inflammatory properties, and combining it with other functional groups could lead to enhanced therapeutic outcomes. Additionally, the piperidine ring is often found in drugs targeting central nervous system disorders due to its ability to cross the blood-brain barrier.
The pharmaceutical industry continues to invest in innovative approaches to drug design, leveraging cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) to accelerate the discovery process. AI-driven virtual screening allows researchers to rapidly evaluate large libraries of compounds like 2-Chloro-1-[2-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]-1-piperidinyl]-1-propanone, identifying promising candidates with minimal experimental effort. This approach has significantly reduced the time and cost associated with traditional drug discovery methods.
Evaluation of potential side effects is another critical aspect of drug development. Computational toxicology tools are used to predict possible adverse reactions based on molecular structure data. These tools help prioritize compounds like 2411217-46-2 that are less likely to exhibit toxic profiles while maintaining desired pharmacological properties.
The role of collaboration between academia and industry cannot be overstated in advancing pharmaceutical research. Academic institutions provide innovative ideas and fundamental research insights, while pharmaceutical companies offer resources for large-scale synthesis and clinical trials. This synergy has led to groundbreaking discoveries that translate laboratory findings into safe and effective therapies for patients worldwide.
The future prospects of 2-Chloro-1-[2-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]-1-piperidinyl]-1-propanone hinge on continued investigation into its pharmacological profile. Further preclinical studies are necessary to validate its potential as a lead compound or intermediate for more advanced drug candidates. As research progresses, new methodologies may emerge that enhance our understanding of how such molecules interact with biological systems at a molecular level.
In conclusion,2411217-46-2 represents an intriguing compound with significant therapeutic potential due to its complex structure and diverse functional groups. Its exploration underscores the importance of interdisciplinary collaboration in pharmaceutical research—combining synthetic chemistry expertise with computational modeling capabilities—and highlights how these advancements contribute toward addressing unmet medical needs globally.
2411217-46-2 (2-Chloro-1-[2-[5-(methoxymethyl)-1H-1,2,4-triazol-3-yl]-1-piperidinyl]-1-propanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)